Cas no 812691-80-8 (3-cyanopropane-1-sulfonamide)

• Product Name: 3-cyanopropane-1-sulfonamide
• CAS No: 812691-80-8
• CID: 4659495
• PubChem ID: 11557316
• Update Time: 2025-06-09

3-cyanopropane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-cyanopropane-1-sulfonamide

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on 3-cyanopropane-1-sulfonamide

3-Cyanopropane-1-Sulfonamide: A Comprehensive Overview

3-Cyanopropane-1-sulfonamide (CAS No. 812691-80-8) is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has been the subject of extensive research due to its potential applications in drug development, polymer synthesis, and advanced materials. In this article, we delve into the properties, synthesis methods, and recent advancements related to 3-cyanopropane-1-sulfonamide, providing a detailed and up-to-date analysis.

The molecular structure of 3-cyanopropane-1-sulfonamide consists of a sulfonamide group (-SO₂NH₂) attached to a propane backbone, with a cyano group (-CN) at the third position. This configuration imparts the compound with distinctive electronic and steric properties, making it highly versatile for various chemical reactions. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive molecules, particularly in the development of novel antibiotics and antiviral agents.

One of the most notable advancements in the study of 3-cyanopropane-1-sulfonamide involves its application in click chemistry. Researchers have demonstrated that this compound can serve as a highly efficient building block for constructing complex molecular architectures. Its ability to undergo rapid and selective cycloaddition reactions has opened new avenues for the synthesis of functional polymers and nanomaterials.

In terms of synthesis, 3-cyanopropane-1-sulfonamide can be prepared through several methods, including nucleophilic substitution and amidation reactions. A recent breakthrough involves the use of microwave-assisted synthesis, which significantly reduces reaction times while maintaining high yields. This method has been particularly beneficial for large-scale production in pharmaceutical and industrial settings.

The physical properties of 3-cyanopropane-1-sulfonamide are equally intriguing. It exhibits a high melting point (above 200°C) and excellent thermal stability, making it suitable for applications requiring robust chemical structures. Additionally, its solubility in polar solvents facilitates its use in various solution-based reactions.

Recent research has also explored the biological activity of 3-cyanopropane-1-sulfonamide derivatives. Studies indicate that certain analogs possess potent anti-inflammatory and antioxidant properties, suggesting their potential use in treating chronic diseases such as arthritis and neurodegenerative disorders. These findings underscore the importance of further investigations into the pharmacological profile of this compound.

From an environmental perspective, 3-cyanopropane-1-sulfonamide demonstrates low toxicity to aquatic organisms, making it an eco-friendly choice for industrial applications. Its biodegradability has been extensively studied, with results showing that it undergoes rapid degradation under aerobic conditions.

In conclusion, 3-cyanopropane-1-sulfonamide (CAS No. 812691-80-8) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in modern chemical research. As ongoing studies continue to uncover new facets of this compound's capabilities, its role in shaping future innovations is expected to grow significantly.